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Introduction

Ascharite, a mineral identified to be synonymous with szaibélyite, is a magnesium borate
hydroxide with the chemical formula MgBO2(OH).[1][2] While not as commercially significant as
other borates like borax and colemanite, ascharite is an important indicator of specific
geological environments and serves as a boron ore in certain regions.[3][4] This technical guide
provides an in-depth analysis of the geological occurrence, formation mechanisms, and
mineralogical characteristics of ascharite deposits, tailored for a scientific audience.

Geological Occurrence

Ascharite deposits are primarily found in two distinct geological settings: evaporite basins and
magnesian skarns.

Evaporite Deposits

The most commercially significant borate deposits, including those containing ascharite, are
formed in evaporitic environments.[5] These settings are characterized by:

o Tectonic Setting: Impermeable basins, often in arid or desert regions, that receive boron-rich
solutions.[5]
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e Source of Boron: Volcanic activity is a primary source of boron, which is transported into the
basins via hydrothermal fluids or surface runoff.

o Formation Process: Subsequent evaporation of the saline water body leads to the
precipitation of various borate minerals, including ascharite.[5] The specific mineral
assemblage is dependent on the brine composition, temperature, pressure, and pH.

o Associated Minerals: In evaporite deposits, ascharite is commonly associated with halite,
sylvite, anhydrite, and other borate minerals such as colemanite, inyoite, and hydroboracite.
[6][7] Ascharite can form as a primary precipitate or as a secondary alteration product of
these other borates.[7]

o Notable Localities: Significant evaporite-hosted ascharite deposits are found in the
Inderborsky district of Kazakhstan and in the western United States.[5] In the Penobsquis
and Salt Springs evaporite deposits of New Brunswick, Canada, szaibélyite is found in the
Upper Halite member of the Windsor Group.[6]

Magnesian Skarns and Contact Metamorphic
Carbonates

Ascharite is also a characteristic mineral of magnesian skarns, which form at the contact
between magnesium-rich carbonate rocks (dolomite and dolomitic limestone) and silicic
igneous intrusions.

e Formation Environment: These are high-temperature environments where fluids from the
cooling magma interact with the carbonate host rocks, leading to metasomatism and the
formation of a variety of calc-silicate and borate minerals.

o Paragenesis: Ascharite in skarns can form during the main contact metamorphic and
metasomatic stage, as well as during later, lower-temperature retrograde alteration
(serpentinization and hydrothermal stages).[8] It often replaces earlier formed borate
minerals like suanite.[9]

e Associated Minerals: The mineral assemblage in magnesian skarns is diverse and can
include ludwigite, kotoite, suanite, brucite, forsterite, spinel, and serpentine-group minerals.

[8][°]
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» Notable Localities: The type locality for szaibélyite is the Baita mining district in Bihor County,
Romania, where it occurs in magnesian skarns.[1][9] Other notable skarn-type occurrences
are in Lincoln County, Nevada, USA, and the Liaoning Province in China, where it is a
primary ore mineral.[4][10]

Formation Mechanisms

The formation of ascharite is a complex process governed by the geochemical conditions of
the environment.

Primary Precipitation in Evaporites

In evaporite basins, the precipitation of ascharite is controlled by the activities of Mg2+,
B(OH)s, and Hz20 in the brine. As evaporation proceeds, the concentration of these species
increases, leading to supersaturation and the crystallization of ascharite. The formation
sequence of different borate minerals is sensitive to changes in temperature, pressure, and pH.

Metasomatic and Hydrothermal Formation in Skarns

In skarn environments, the formation of ascharite is driven by the infiltration of boron-bearing
magmatic-hydrothermal fluids into magnesium-rich carbonate rocks. The high temperatures
promote the breakdown of dolomite and the reaction of magnesium with boron to form a suite
of magnesium borate minerals. Ascharite can form over a range of temperatures, from the
peak of contact metamorphism down to later, cooler hydrothermal conditions.

Alteration Product

Ascharite is frequently observed as an alteration product of other borate minerals, particularly
the more hydrous species like colemanite, inyoite, and hydroboracite.[7] This transformation
can be driven by changes in temperature, pressure, or fluid composition, leading to the
dehydration of the precursor minerals.

Mineralogy and Composition

Ascharite is the magnesium end-member of the szaibélyite-sussexite solid solution series,
where manganese can substitute for magnesium.[2]

e Chemical Formula: MgBO2z(OH)
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e Crystal System: Monoclinic[1]

e Physical Properties: Typically occurs as white to light yellow, silky to dull, fibrous, acicular, or
nodular aggregates.[2][6]

Quantitative Compositional Data

The chemical composition of ascharite can vary depending on the geological setting and the
presence of other elements.
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Experimental Protocols and Analytical Methods

While specific experimental protocols for the synthesis of ascharite are not detailed in the
reviewed literature, the study of natural samples relies on a suite of modern analytical
techniques:

o Electron Probe Microanalysis (EPMA): Used to determine the precise chemical composition
of the mineral, including major and minor element concentrations.
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o Single-Crystal and Powder X-ray Diffraction (XRD): Employed to determine the crystal
structure, unit cell parameters, and for mineral identification.

» Raman Spectroscopy: A non-destructive technique used to identify the mineral and to
characterize its molecular structure.

e Scanning Electron Microscopy (SEM): Provides high-resolution images of the mineral's
morphology and texture.

The sequence of precipitating alkali borates can be replicated in laboratory settings, suggesting
that the formation conditions of ascharite could be experimentally determined through
controlled precipitation experiments from magnesium and boron-rich solutions at varying

temperatures, pressures, and pH.[5]

Visualizations
Geological Formation Pathways of Ascharite
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Caption: Geological formation pathways of ascharite in evaporite and magnesian skarn
environments.

Paragenetic Sequence in a Magnesian Skarn Deposit
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Caption: Simplified paragenetic sequence of minerals in a typical magnesian skarn deposit
containing ascharite.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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